N-(6-nitro-1,3-benzothiazol-2-yl)-2-phenoxyacetamide

• IUPAC Name: N-(6-nitro-1,3-benzothiazol-2-yl)-2-phenoxyacetamide
• InChI: InChI=1S/C15H11N3O4S/c19-14(9-22-11-4-2-1-3-5-11)17-15-16-12-7-6-10(18(20)21)8-13(12)23-15/h1-8H,9H2,(H,16,17,19)
• InChI Key: GQWQZFXWQGFHIE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC(=O)NC2=NC3=C(S2)C=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C15H11N3O4S
• DSSTOX Substance ID: DTXSID40387721
• Molecular Weight: 329.3 g/mol
• CAS RN: 92498-85-6

Description

N-(6-nitro-1,3-benzothiazol-2-yl)-2-phenoxyacetamide, commonly known as NBPA, is a chemical compound that has been widely used in scientific research due to its unique properties. NBPA is a heterocyclic compound that contains a benzothiazole ring and a phenoxyacetamide group. It has been found to have a wide range of applications in various fields of research, including biochemistry, pharmacology, and medicinal chemistry.

Mechanism of Action

The exact mechanism of action of NBPA is not fully understood. However, it has been found to interact with various proteins and enzymes, leading to changes in their activity. NBPA has been found to inhibit the activity of certain enzymes, including tyrosine kinases and phosphodiesterases. It has also been found to interact with proteins involved in DNA repair and cell cycle regulation.
Biochemical and Physiological Effects:
NBPA has been found to have a wide range of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and to induce apoptosis in cancer cells. NBPA has also been found to have anti-inflammatory and analgesic effects. It has been found to reduce the production of inflammatory cytokines and to inhibit the activity of cyclooxygenase enzymes.

Advantages and Limitations for Lab Experiments

NBPA has several advantages for use in lab experiments. It is a fluorescent probe that can be used to study protein-protein interactions and enzyme kinetics. It is also a precursor for the synthesis of other compounds with potential biological activity. However, NBPA has some limitations as well. It is relatively unstable and can degrade over time, which can affect the reproducibility of experiments. It is also toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving NBPA. One area of research is the development of new compounds based on NBPA that have potential therapeutic applications. Another area of research is the study of the mechanism of action of NBPA and its interactions with proteins and enzymes. Additionally, more research is needed to determine the optimal conditions for using NBPA in lab experiments and to develop more stable forms of the compound.

Scientific Research Applications

NBPA has been extensively used in scientific research due to its unique properties. It has been found to have a wide range of applications in various fields of research, including biochemistry, pharmacology, and medicinal chemistry. NBPA has been used as a fluorescent probe to study protein-protein interactions and as a tool to study enzyme kinetics. It has also been used as a precursor for the synthesis of other compounds with potential biological activity.